Cas no 88-09-5 (2-Ethylbutyric acid)

2-Ethylbutyric acid structure
2-Ethylbutyric acid structure
Product Name:2-Ethylbutyric acid
CAS No:88-09-5
MF:C6H12O2
MW:116.158282279968
MDL:MFCD00002670
CID:34448
PubChem ID:6915
Update Time:2023-12-05

2-Ethylbutyric acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylbutanoic acid
    • Pentane-3-carboxylic acid
    • Diethylacetic acid
    • 2-Ethylbutyric acid
    • 2-ethylbutyric
    • 2-ethyl-butyricaci
    • 2-Ethylbutyricaicd
    • 2-ethyl-n-butyric acid
    • 3-Pentanecarboxylic acid
    • diethyl-aceticaci
    • ethylbutanoic acid
    • FEMA 2429
    • α-Ethylbutyric acid 
    • Butyricacid, 2-ethyl- (6CI,7CI,8CI)
    • Butyric acid, a-ethyl- (3CI)
    • Acetic acid, diethyl-
    • NSC 11765
    • NSC 8758
    • a-Ethylbutyric acid
    • 2-Ethylbutanoicacid
    • 2-Ethylbutanoic acid (ACI)
    • Butyric acid, 2-ethyl- (6CI, 7CI, 8CI)
    • Butyric acid, α-ethyl- (3CI)
    • α-Ethylbutyric acid
    • MDL： MFCD00002670
    • Inchi： 1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
    • InChI Key： OXQGTIUCKGYOAA-UHFFFAOYSA-N
    • SMILES： O=C(C(CC)CC)O
    • BRN： 1098634

Computed Properties

  • Exact Mass: 116.08400
  • Monoisotopic Mass: 116.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 74.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Colorless liquid. It smells like caproic acid.
  • Density: 0.92 g/mL at 25 °C(lit.)
  • Melting Point: −16-−13 °C (lit.)
  • Boiling Point: 193°C
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.413(lit.)
  • PH: 3 (18g/l, H2O, 20℃)
  • Solubility: 18g/l
  • Water Partition Coefficient: 18 g/L (20 ºC)
  • PSA: 37.30000
  • LogP: 1.50720
  • Solubility: It can be miscible with alcohol, ether and benzene. 0.22% in water at 20 ℃; Water dissolved 3.3% in 2-ethylbutyric acid.
  • Merck: 3110
  • Vapor Pressure: 0.08 mmHg ( 20 °C)
  • FEMA: 2429 | 2-ETHYLBUTYRIC ACID

2-Ethylbutyric acid Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H312,H315,H319,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：1
  • Hazard Category Code： 21-36/37/38
  • Safety Instruction： S26-S36/37/39-S45-S36
  • RTECS：ET1400000
  • Hazardous Material Identification： Xn
  • Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area, away from incompatible substances Corrosive substances
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Explosive Limit：1.4%(V)
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R21; R34

2-Ethylbutyric acid Customs Data

  • HS CODE：29159080
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Ethylbutyric acid Pricemore >>

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2-Ethylbutyric acid Production Method

Production Method 1

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Water Catalysts: Stereoisomer of [2-[bis(1-methylethyl)phosphino-κP]-N-[2-[bis(1-methylethyl)phos… Solvents: Anisole ;  16 h, 160 °C; 160 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
A general and efficient Mn-catalyzed acceptorless dehydrogenative coupling of alcohols with hydroxides into carboxylates
Shao, Zhihui; Wang, Yujie; Liu, Yaqian; Wang, Qian; Fu, Xiaoling; et al, Organic Chemistry Frontiers, 2018, 5(8), 1248-1256

Production Method 2

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: 2069173-90-4 Solvents: Anisole ;  24 h, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Acceptorless dehydrogenation of primary alcohols to carboxylic acids by self-supported NHC-Ru single-site catalysts
Yin, Shenxiang; Zheng, Qingshu; Chen, Jie; Tu, Tao, Journal of Catalysis, 2022, 408, 165-172

Production Method 3

510-20-3 510-20-3
88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ;  rt; 1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Mild Decarboxylative Activation of Malonic Acid Derivatives by 1,1'-Carbonyldiimidazole
Lafrance, Danny; Bowles, Paul; Leeman, Kyle; Rafka, Robert, Organic Letters, 2011, 13(9), 2322-2325

Production Method 4

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Benzeneseleninic acid Solvents: Acetone ,  Water
Reference
Catalytic oxidation of aldehydes to carboxylic acids with hydrogen peroxide as oxidant
Choi, Joong Kwon; Chang, Young Kil; Hong, Sung Yeap, Tetrahedron Letters, 1988, 29(16), 1967-70

Production Method 5

510-20-3 510-20-3
88-09-5 88-09-5
Reaction Conditions
1.1 Solvents: Water
Reference
Microwave heating in organic synthesis: decarboxylation of malonic acid derivatives in water
Lynn Zara, Cynthia; Jin, Thomas; Giguere, Raymond J., Synthetic Communications, 2000, 30(12), 2099-2104

Production Method 6

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  0 °C; 0 °C → 80 °C; 2 h, 80 °C; 0 °C
1.2 0 °C; 0 °C → 80 °C; overnight, 80 °C
1.3 Reagents: Ethyl acetate ,  Water
Reference
Synthesis of Acyclic Aliphatic Amides with Contiguous Stereogenic Centers via Palladium-Catalyzed Enantio-, Chemo- and Diastereoselective Methylene C(sp3)-H arylation
Han, Ye-Qiang; Yang, Xu; Kong, Ke-Xin; Deng, Yao-Ting; Wu, Le-Song; et al, Angewandte Chemie, 2020, 59(46), 20455-20458

Production Method 7

88-09-5 88-09-5
Reaction Conditions
1.1 Catalysts: Calcium chloride hypochlorite (CaCl(ClO)) Solvents: Acetic acid ,  Acetonitrile ,  Water ;  1 h, 0 °C
Reference
Calcium Hypochlorite
Keehn, Philip M.; Nwaukwa, Stephan O., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 8

88-09-5 88-09-5
Reaction Conditions
Reference
Carboxylic Acids: Synthesis from aldehydes, ketones, and derivatives (including enol ethers)
Lin, S.; Yan, L.; Liu, P., Science of Synthesis, 2006, 20, 93-135

Production Method 9

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: N-Hydroxyphthalimide Solvents: Water ;  12 h, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  pH 13 - 14, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2, rt
Reference
Organocatalyzed Aerobic Oxidation of Aldehydes to Acids
Dai, Peng-Fei; Qu, Jian-Ping ; Kang, Yan-Biao, Organic Letters, 2019, 21(5), 1393-1396

Production Method 10

510-20-3 510-20-3
88-09-5 88-09-5
Reaction Conditions
1.1 Catalysts: Poly(4-vinylpyridine) Solvents: Dimethylformamide ;  3 min, rt → 100 °C
Reference
Microwave assisted hydrolysis of Meldrum's acid derivatives and decarboxylation of derived malonic acids
Helavi, V. B.; Solabannavar, S. B.; Desai, U. V.; Mane, R. B., Journal of Chemical Research, 2003, (3), 174-175

Production Method 11

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Nickel, bis(ethyl 4-methoxy-β-oxobenzenepropanoato-Oα′,Oβ)- Solvents: 1,2-Dichloroethane
Reference
Preparation of carboxylic acids by oxidation of aldehydes with nickel compounds
, Japan, , ,

Production Method 12

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Acetic acid ,  Calcium hypochlorite Solvents: Acetonitrile ,  Water ;  1 h, 0 °C
Reference
Calcium hypochlorite
Keehn, Philip M.; Nwaukwa, Stephan O.; Kulkarni, Amol A., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2013, 1, 1-6

Production Method 13

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Phosphine, tricyclohexyl-, tetrafluoroborate(1-) (1:1) ,  Dichloro[1,3-dihydro-1,3-bis(1-methylethyl)-2H-imidazol-2-ylidene][(1,2,3,4,5,6-… Solvents: Toluene ;  18 h, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Dehydrogenative Synthesis of Carboxylic Acids from Primary Alcohols and Hydroxide Catalyzed by a Ruthenium N-Heterocyclic Carbene Complex
Santilli, Carola; Makarov, Ilya S.; Fristrup, Peter; Madsen, Robert, Journal of Organic Chemistry, 2016, 81(20), 9931-9938

Production Method 14

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Dichloro[(1,2,5,6-η)-1,5-cyclooctadiene]ruthenium ,  1H-Imidazolium, 3-[2-[bis[(diphenylphosphino)methyl]amino]ethyl]-1-methyl-, chlo… Solvents: Toluene ;  24 h, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water
Reference
Dehydrogenation of Alcohols to Carboxylic Acid Catalyzed by in Situ-Generated Facial Ruthenium-CPP Complex
Liu, Hui-Min; Jian, Lei; Li, Chao; Zhang, Chun-Chun; Fu, Hai-Yan ; et al, Journal of Organic Chemistry, 2019, 84(14), 9151-9160

Production Method 15

88-09-5 88-09-5
Reaction Conditions
1.1 Reagents: Iodonium, fluorophenyl-, 1,1,1-trifluoromethanesulfonate (1:1) Solvents: Methanol
1.2 Reagents: Sodium hydroxide
1.3 Reagents: Hydrochloric acid
Reference
Induced oxidative rearrangement of non-terminal alkynes by [fluoro(trifluoromethanesulfonyloxy)iodo]benzene to esters of 2-alkyl- and 2-arylalkanoic acids
Pirguliyev, Namig Sh.; Brel, Valery K.; Zefirov, Nikolai S.; Stang, Peter J., Mendeleev Communications, 1999, (5), 189-190

Production Method 16

88-09-5 88-09-5
97-61-0 97-61-0
105-43-1 105-43-1
Reaction Conditions
Reference
Carboxylic Acids: Synthesis from alkenes (excluding reactions with carboxylic acid derivatives)
Evano, G., Science of Synthesis, 2006, 20, 205-240

2-Ethylbutyric acid Raw materials

2-Ethylbutyric acid Preparation Products

2-Ethylbutyric acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:88-09-5)2-Ethylbutyric acid
Order Number:sfd19089
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-09-5)2-Ethylbutyric acid
Order Number:LE11550;LE2468890;LE3687
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:88-09-5)2-Ethylbutyric acid
sfd19089
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:88-09-5)2-Ethylbutyric acid
LE11550;LE2468890;LE3687
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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